A metal-free decarboxylative cyclization from natural α-amino acids to constructpyridine derivatives†

Green Chemistry Pub Date: 2011-02-03 DOI: 10.1039/C0GC00753F

Abstract

A metal-free decarboxylative cyclization from natural α-amino acids was developed and applied in the preparation of pyridine derivatives. By virtue of this method, a series of pyridines containing the moiety of natural α-amino acids can be synthesized efficiently from the corresponding natural α-amino acids.

Graphical abstract: A metal-free decarboxylative cyclization from natural α-amino acids to construct pyridine derivatives
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